Cas no 193763-81-4 (L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine)
L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylpentanoyl]amino]-3-phenylpropanoyl]amino]-3-methylbutanoi
- (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylpentanoyl]amino]-3-phenylpropanoyl]amino]-3-methylbutanoic acid
- Erythromycin resistance peptide MRLFV
- L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine
-
- Inchi: 1S/C31H52N8O6S/c1-18(2)16-23(37-27(41)22(12-9-14-35-31(33)34)36-26(40)21(32)13-15-46-5)28(42)38-24(17-20-10-7-6-8-11-20)29(43)39-25(19(3)4)30(44)45/h6-8,10-11,18-19,21-25H,9,12-17,32H2,1-5H3,(H,36,40)(H,37,41)(H,38,42)(H,39,43)(H,44,45)(H4,33,34,35)/t21-,22-,23-,24-,25-/m0/s1
- InChI Key: DBKRFGCAWGMRSR-KEOOTSPTSA-N
- SMILES: S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)C(C)C)=O)CC1C=CC=CC=1)=O)CC(C)C)=O)CCC/N=C(\N)/N)=O)N
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 46
- Rotatable Bond Count: 21
- Complexity: 1020
- XLogP3: -1.8
- Topological Polar Surface Area: 269
L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| LKT Labs | E6993-1 mg |
Erythromycin Resistance Peptide MRLFV |
193763-81-4 | ≥95% | 1mg |
$77.90 | 2023-07-11 | |
| LKT Labs | E6993-2 mg |
Erythromycin Resistance Peptide MRLFV |
193763-81-4 | ≥95% | 2mg |
$129.60 | 2023-07-11 | |
| LKT Labs | E6993-5 mg |
Erythromycin Resistance Peptide MRLFV |
193763-81-4 | ≥95% | 5mg |
$229.90 | 2023-07-11 | |
| LKT Labs | E6993-1mg |
Erythromycin Resistance Peptide MRLFV |
193763-81-4 | ≥95% | 1mg |
$81.80 | 2024-05-21 | |
| LKT Labs | E6993-2mg |
Erythromycin Resistance Peptide MRLFV |
193763-81-4 | ≥95% | 2mg |
$136.10 | 2024-05-21 | |
| LKT Labs | E6993-5mg |
Erythromycin Resistance Peptide MRLFV |
193763-81-4 | ≥95% | 5mg |
$241.40 | 2024-05-21 |
L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine
Comprehensive Overview of L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine (CAS No. 193763-81-4)
L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine (CAS No. 193763-81-4) is a synthetic peptide compound with significant potential in biomedical research and therapeutic applications. This peptide, characterized by its unique sequence of amino acids, has garnered attention for its structural complexity and functional versatility. Researchers are increasingly exploring its role in modulating biological pathways, making it a subject of interest in drug development and biochemical studies.
The compound's intricate structure includes L-methionine, L-ornithine, L-leucine, L-phenylalanine, and L-valine, which contribute to its stability and bioactivity. Its CAS number, 193763-81-4, serves as a unique identifier, ensuring precise referencing in scientific literature and databases. The peptide's ability to interact with specific receptors and enzymes underscores its potential in targeted therapies, particularly in areas like metabolic regulation and immune response modulation.
Recent advancements in peptide synthesis and biotechnology have facilitated the production of high-purity L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine, enabling more detailed studies of its properties. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods ensure that the peptide meets the stringent quality standards required for research and potential clinical applications.
The therapeutic potential of L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine is a hot topic in the scientific community. Its role in peptide-based drug design is particularly noteworthy, as peptides offer advantages like high specificity and low toxicity compared to traditional small-molecule drugs. Researchers are investigating its efficacy in treating conditions related to metabolic disorders, inflammation, and even neurodegenerative diseases, aligning with current trends in personalized medicine.
In addition to its biomedical applications, L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine is also studied for its potential in cosmetic and nutraceutical industries. Peptides are increasingly popular in anti-aging formulations and skincare products due to their ability to promote collagen synthesis and improve skin elasticity. The compound's unique amino acid profile may offer additional benefits, making it a promising ingredient in next-generation cosmetic products.
The market for peptide-based compounds like L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine is expanding rapidly, driven by growing demand for innovative therapeutics and functional ingredients. Pharmaceutical companies and research institutions are investing heavily in peptide research, aiming to capitalize on their therapeutic potential. This trend is reflected in the increasing number of patents and publications related to peptide derivatives, highlighting the compound's relevance in contemporary science.
For researchers and industry professionals, understanding the synthesis and applications of L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine is crucial. The compound's stability, bioavailability, and mechanism of action are key areas of investigation. Collaborative efforts between academia and industry are essential to unlock its full potential, paving the way for groundbreaking discoveries and commercial applications.
In summary, L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine (CAS No. 193763-81-4) represents a fascinating area of study with broad implications for medicine, cosmetics, and biotechnology. Its unique properties and diverse applications make it a valuable subject for ongoing research, offering exciting opportunities for innovation and development in multiple fields.
193763-81-4 (L-Methionyl-N~5~-(diaminomethylidene)-L-ornithyl-L-leucyl-L-phenylalanyl-L-valine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)